N-(3,4-dimethoxyphenyl)-4-methoxy-3-methylbenzamide
Overview
Description
N-(3,4-dimethoxyphenyl)-4-methoxy-3-methylbenzamide, also known as DMMDA-2, is a synthetic compound that belongs to the phenethylamine and amphetamine classes of drugs. It is a potent psychedelic substance that has been used in scientific research for its ability to induce altered states of consciousness.
Mechanism of Action
N-(3,4-dimethoxyphenyl)-4-methoxy-3-methylbenzamide acts as a partial agonist at the 5-HT2A receptor, meaning that it binds to and activates this receptor but does not fully activate it. This leads to an increase in the levels of serotonin in the brain, which is thought to be responsible for the psychedelic effects of N-(3,4-dimethoxyphenyl)-4-methoxy-3-methylbenzamide.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-4-methoxy-3-methylbenzamide has been shown to induce altered states of consciousness, including visual and auditory hallucinations, changes in mood and perception, and altered time perception. It has also been shown to increase heart rate and blood pressure, as well as induce pupil dilation.
Advantages and Limitations for Lab Experiments
N-(3,4-dimethoxyphenyl)-4-methoxy-3-methylbenzamide has several advantages as a research tool, including its ability to induce altered states of consciousness and its potency as a psychedelic substance. However, it also has several limitations, including its potential for abuse and its lack of specificity for the 5-HT2A receptor.
Future Directions
There are several potential future directions for research on N-(3,4-dimethoxyphenyl)-4-methoxy-3-methylbenzamide, including the investigation of its effects on other serotonin receptors, the development of more specific agonists for the 5-HT2A receptor, and the exploration of its potential therapeutic uses in the treatment of mood disorders and addiction. Additionally, further research is needed to fully understand the mechanisms of action of N-(3,4-dimethoxyphenyl)-4-methoxy-3-methylbenzamide and other psychedelics.
Scientific Research Applications
N-(3,4-dimethoxyphenyl)-4-methoxy-3-methylbenzamide has been used in scientific research as a tool to study the mechanisms of action of psychedelics. It has been shown to activate the serotonin 5-HT2A receptor, which is thought to be responsible for the psychedelic effects of these substances. N-(3,4-dimethoxyphenyl)-4-methoxy-3-methylbenzamide has also been used to investigate the role of the 5-HT2A receptor in the regulation of mood and cognition.
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-4-methoxy-3-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4/c1-11-9-12(5-7-14(11)20-2)17(19)18-13-6-8-15(21-3)16(10-13)22-4/h5-10H,1-4H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFLNKRYJKOAVOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CC(=C(C=C2)OC)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethoxyphenyl)-4-methoxy-3-methylbenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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